Cas no 1785401-53-7 (methyl 5-amino-4-ethyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-ethyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 1785401-53-7
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6124049
• PubChem ID: 105465044
• Update Time: 2025-06-13

methyl 5-amino-4-ethyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-ethyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• 1785401-53-7
• EN300-1121044

• Inchi： 1S/C10H17N3O2/c1-5-7-8(10(14)15-4)12-13(6(2)3)9(7)11/h6H,5,11H2,1-4H3
• InChI Key： UCAKVPXAZMFHOD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(CC)=C(N)N(C(C)C)N=1)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 5-amino-4-ethyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate

Methyl 5-amino-4-ethyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 1785401-53-7): A Comprehensive Overview

Methyl 5-amino-4-ethyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate, identified by its CAS number 1785401-53-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyrazole core with various substituents, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The structural features of this compound, including its 5-amino and 4-ethyl groups, as well as the 1-(propan-2-yl) moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for developing novel therapeutic agents.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its versatility and biological activity. Pyrazoles exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of various substituents into the pyrazole ring can modulate its biological activity, leading to the discovery of new drug candidates. In the case of Methyl 5-amino-4-ethyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate, the presence of an amino group at the 5-position and an ethyl group at the 4-position enhances its potential as a pharmacophore.

Recent research has highlighted the importance of pyrazole derivatives in the development of targeted therapies. For instance, studies have demonstrated that pyrazole-based compounds can interact with specific biological targets, such as enzymes and receptors, thereby modulating cellular processes. The< strong>5-amino group in Methyl 5-amino-4-ethyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate can serve as a site for further functionalization, allowing for the attachment of additional pharmacophoric elements that enhance binding affinity and selectivity.

The compound's< strong>4-ethyl substituent contributes to its steric and electronic properties, influencing its interactions with biological targets. This feature makes it a promising candidate for structure-based drug design, where the three-dimensional arrangement of atoms in a molecule is critical for its biological activity. Additionally, the< strong>1-(propan-2-yl) group introduces a branched alkyl chain, which can affect the compound's solubility and metabolic stability.

In the realm of drug discovery, Methyl 5-amino-4-ethyl-1-(propan-2-yl)-1H-pyrazole-3-carboxylate has been explored as a precursor for more complex molecules. Its versatile structure allows for further modifications, such as halogenation, alkylation, or acylation, which can tailor its biological properties to specific therapeutic needs. For example, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The synthesis of Methyl 5-amino-4-ethyl-1-(propan-2-yll)-1H-pyrazole -3-carboxylate involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the pyrazole ring through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the< strong>5-amino,< strong>4 - ethyl, and< strong> 1-(propan -2 - yl) groups via nucleophilic substitution or other reaction mechanisms. These synthetic strategies require careful optimization to ensure high yields and purity.

The pharmacological evaluation of Methyl 5-amino -4 - ethyl -1 -( propan -2 - yl ) -1 H -pyrazole -3-carboxylate has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. For instance, it has demonstrated potential as an antagonist for specific ion channels or as an inhibitor of enzyme cascades involved in signal transduction pathways. These findings underscore its therapeutic potential and justify further investigation in vivo.

The compound's< strong >biological activity is influenced by its physicochemical properties, including solubility, permeability across biological membranes (P-gp), and metabolic stability. These factors are critical determinants of drug efficacy and safety. By optimizing these properties through structural modifications, researchers can enhance the bioavailability and target engagement of Methyl 5-amino -4 - ethyl -1 -( propan -2 - yl ) -1 H -pyrazole -3-carboxylate , paving the way for its development into a clinical candidate.

In conclusion,Methyl 5-amino -4 - ethyl -1 -( propan -2 yl ) -1 H-pyrazole carboxylate (CAS No.< strong >1785401537) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features make it a valuable scaffold for developing novel therapeutic agents . Further studies are warranted to fully elucidate its pharmacological profile and explore its applications in drug discovery . As our understanding of molecular interactions continues to evolve , compounds like this will play an increasingly important role in addressing unmet medical needs .